Cas no 74670-11-4 (4H-1-Benzopyran-4-one,2-(2,6-dimethoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(2,6-dimethoxyphenyl)-
• CAS No: 74670-11-4
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 563700
• PubChem ID: 126648
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(2,6-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,6-dimethoxyphenyl)-
• 2-(2,6-dimethoxyphenyl)chromen-4-one
• 2',6'-dimethoxyflavone
• 2-(2,6-Dimethoxyphenyl)-4H-chromen-4-one
• DTXSID00225650
• 74670-11-4
• 2-(2,6-Dimethoxy-phenyl)-chromen-4-one
• 2-(2,6-dimethoxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-

• Inchi： 1S/C17H14O4/c1-19-14-8-5-9-15(20-2)17(14)16-10-12(18)11-6-3-4-7-13(11)21-16/h3-10H,1-2H3
• InChI Key： NJOGNOKUONZMDI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 455.3°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.598
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids